1-(4-Fluorophenyl)-3-(4-iodoanilino)-1-propanone

• IUPAC Name: 1-(4-fluorophenyl)-3-(4-iodoanilino)propan-1-one
• InChI: InChI=1S/C15H13FINO/c16-12-3-1-11(2-4-12)15(19)9-10-18-14-7-5-13(17)6-8-14/h1-8,18H,9-10H2
• InChI Key: IKXJHVPZOFEVRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CCNC2=CC=C(C=C2)I)F
• Molecular Formula: C15H13FINO
• Molecular Weight: 369.17 g/mol
• CAS No.: 477320-55-1

Description

Molecular Structure Analysis

The molecular structure analysis of this compound is not available in the sources I found.

Chemical Reactions Analysis

There’s no available information on the chemical reactions involving this compound.

Scientific Research Applications

Asymmetric Synthesis and Enantioselectivity

• Asymmetric synthesis techniques using microbial reductases have been explored for the production of chiral intermediates, such as (S)-3-chloro-1-phenyl-1-propanol, showcasing the potential for creating enantiomerically pure compounds that could be applied to the synthesis or study of 1-(4-Fluorophenyl)-3-(4-iodoanilino)-1-propanone and related chemicals (Choi et al., 2010).

Fluorescent Probes and Fluorophores

• The development and application of genetically encoded fluorescent amino acids for studying protein structure and interactions highlight the significance of incorporating fluorophores into biological molecules, which could be relevant for tagging or tracking derivatives of this compound in cellular or molecular systems (Summerer et al., 2006).

Hypervalent Iodine Chemistry

• The utility of fluoroalcohols in stabilizing reactive intermediates in hypervalent iodine chemistry, particularly for phenolic oxidations, underscores the relevance of fluorinated solvents in the synthesis and reactions of compounds like this compound, providing a pathway for novel transformations and synthetic applications (Dohi et al., 2010).

Mechanism of Action

The mechanism of action for this compound is not provided in the available sources.